Cas no 31830-31-6 (Furancarboxaldehyde, (hydroxymethyl)-)

• Product Name: Furancarboxaldehyde, (hydroxymethyl)-
• CAS No: 31830-31-6
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 1452971
• PubChem ID: 16730373
• Update Time: 2025-04-20

Furancarboxaldehyde, (hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Furancarboxaldehyde, (hydroxymethyl)-
• 3-(hydroxymethyl)furan-2-carbaldehyde
• 31830-31-6
• DTXSID20587424
• SCHEMBL51449
• CETXOEGRUBXUAL-UHFFFAOYSA-N
• hydroxymethyl furfural
• A934892
• 3-(Hydroxymethyl)-2-furaldehyd
• 888014-45-7

• Inchi： 1S/C6H6O3/c7-3-5-1-2-9-6(5)4-8/h1-2,4,7H,3H2
• InChI Key： CETXOEGRUBXUAL-UHFFFAOYSA-N
• SMILES： O1C=CC(CO)=C1C=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes